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Compound of Interest

Compound Name: Phenazine Methosulfate

Cat. No.: B1209228 Get Quote

Essential Safety and Handling Guide for Phenazine
Methosulfate
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Phenazine Methosulfate (PMS). It is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment. Phenazine Methosulfate
is an electron carrier that requires careful handling due to its potential hazards. Adherence to

these guidelines is essential to minimize risk and ensure the integrity of experimental work.

Hazard Identification
Phenazine Methosulfate is classified as a hazardous substance.[1] It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[2][3][4] Therefore, all

personal contact, including inhalation, should be avoided.[1]

Operational and Safety Protocols
Engineering Controls
Proper engineering controls are the first line of defense in minimizing exposure to Phenazine
Methosulfate.

Ventilation: Always handle Phenazine Methosulfate in a well-ventilated area.[5][6] For any

procedures that may generate dust or aerosols, such as weighing or preparing stock

solutions, a certified chemical fume hood is required.[6]
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Safety Stations: A fully functional eye wash station and a safety shower must be readily

accessible in the immediate vicinity of the handling area.[6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory for all personnel handling

this compound.

Protection Type Specification Purpose

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

To protect eyes from splashes

or dust.[6] Contact lenses

should not be worn when

handling this chemical.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and a laboratory

coat.[6][7] Impervious clothing

may also be required.[5]

To prevent skin contact.[6]

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contact with the outer

surface.[8]

Respiratory Protection

A NIOSH-approved respirator

is necessary when dusts are

generated or if working outside

of a fume hood.[6][9]

To prevent inhalation of the

compound.[6]

Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for both safety and product

integrity.

Handling:

Avoid all personal contact, including the formation and inhalation of dust.[1][5]

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

Wash hands thoroughly with soap and water after handling is complete.[1]
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Contaminated work clothes should be laundered separately before reuse.[1]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[5][9] The

recommended storage temperature is -20°C for long-term stability.[10]

Protect the compound from direct sunlight as it is light-sensitive.[4]

Store away from incompatible materials, such as strong oxidizing agents.[1][4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Skin Contact: Immediately take off all contaminated clothing.[5] Wash the affected area with

plenty of soap and water for at least 15 minutes.[4] Seek medical attention if skin irritation

persists.[1][11]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, ensuring to rinse under the eyelids.[4][5] Remove contact lenses if present and

easy to do so.[11] Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air.[5] If breathing is difficult or has stopped, provide

artificial respiration.[4] Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water.[5] Do not induce vomiting.[5] Never give anything by

mouth to an unconscious person.[5] Call a physician or Poison Control Center immediately.

[5]

Spill and Disposal Plan
Spill Cleanup:

Minor Spills: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear all

required PPE, including respiratory protection.[1] Use dry clean-up procedures to avoid

generating dust.[1] Carefully sweep or vacuum the spilled material and place it into a

suitable, sealed container for disposal.[1][4]
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Major Spills: Evacuate the area and alert emergency responders.[1] Prevent the spill from

entering drains or waterways.[1]

Disposal:

Waste material must be disposed of in accordance with all applicable local, regional, and

national regulations.[9] Do not dispose of it with household garbage.[3]

Leave the chemical in its original container; do not mix it with other waste.[9] Handle

uncleaned containers as you would the product itself.[9]

Quantitative Data
Parameter Value Source

Solubility in DMSO ~10 mg/mL [10]

Solubility in PBS (pH 7.2) ~10 mg/mL [10]

Long-term Storage -20°C [10]

Stability at -20°C ≥ 4 years [10]

Occupational Exposure Limits No data available [5][8]

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Phenazine
Methosulfate in a laboratory setting.
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Caption: Workflow for Safe Handling of Phenazine Methosulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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